1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol

• IUPAC Name: 1-[2-(2-aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol
• InChI: InChI=1S/C17H28N2O2/c18-10-9-16-8-4-5-11-19(16)12-17(20)14-21-13-15-6-2-1-3-7-15/h1-3,6-7,16-17,20H,4-5,8-14,18H2
• InChI Key: HWJYHIYGPVAHCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN)CC(COCC2=CC=CC=C2)O
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol, also known as AEPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. AEPP is a beta-adrenergic receptor agonist, which means that it can bind to and activate beta-adrenergic receptors in the body. This property makes AEPP a promising candidate for the treatment of various diseases, including asthma, hypertension, and heart failure.

Mechanism of Action

1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol acts as a beta-adrenergic receptor agonist, which means that it can bind to and activate beta-adrenergic receptors in the body. This activation leads to the activation of the adenylyl cyclase enzyme, which in turn leads to the production of cyclic AMP (cAMP). Increased levels of cAMP lead to the activation of protein kinase A (PKA), which then activates a cascade of downstream signaling pathways that ultimately lead to the desired pharmacological effects.
Biochemical and Physiological Effects:
1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has been shown to have a wide range of biochemical and physiological effects. It has been shown to have bronchodilatory effects, which makes it a promising candidate for the treatment of asthma. 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has also been shown to have cardiac stimulatory effects, which makes it a potential treatment for heart failure. Additionally, 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has vasodilatory effects, which makes it a potential treatment for hypertension.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol is its well-established mechanism of action. This makes it easier for researchers to study its pharmacological effects and develop new drugs based on its structure. Additionally, 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has been shown to have a wide range of pharmacological activities, which makes it a versatile compound for research purposes.
However, one of the limitations of 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol is its potential toxicity. 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has been shown to have cytotoxic effects on certain cell types, which may limit its use in certain research applications. Additionally, 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has a relatively complex synthesis process, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol. One potential direction is the development of new drugs based on its structure. 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has shown promise as a treatment for various diseases, and further research may lead to the development of more effective treatments.
Another potential direction is the study of 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol's effects on different cell types. 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has been shown to have cytotoxic effects on certain cell types, and further research may lead to a better understanding of these effects and their underlying mechanisms.
Finally, further research may also focus on the optimization of 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol's synthesis process. A more efficient and cost-effective synthesis process may make 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol more readily available for research purposes and may also lead to the development of new drugs based on its structure.

Synthesis Methods

1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol can be synthesized through a multistep process that involves the reaction of several chemical compounds. The synthesis starts with the reaction of 3-phenylpropanal with 2-(2-aminoethyl)piperidine to form the intermediate compound, 1-(2-(2-aminoethyl)piperidin-1-yl)-3-phenylpropan-1-one. This intermediate is then reacted with methoxypropanol to yield the final product, 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol.

Scientific Research Applications

1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol has been extensively studied for its potential use in the development of new drugs. It has been shown to have a wide range of pharmacological activities, including bronchodilation, cardiac stimulation, and vasodilation. These properties make 1-[2-(2-Aminoethyl)piperidin-1-yl]-3-phenylmethoxypropan-2-ol a promising candidate for the treatment of various diseases, including asthma, hypertension, and heart failure.